Cas no 638158-79-9 (4-(1,3-BENZOXAZOL-2-YL)-2,6-DIBROMOANILINE)

• Product Name: 4-(1,3-BENZOXAZOL-2-YL)-2,6-DIBROMOANILINE
• CAS No: 638158-79-9
• MF: C₁₃H₈Br₂N₂O
• MW: 368.023421287537
• CID: 960911
• PubChem ID: 4483978
• Update Time: 2025-04-19

4-(1,3-BENZOXAZOL-2-YL)-2,6-DIBROMOANILINE Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-BENZOXAZOL-2-YL)-2,6-DIBROMOANILINE
• 4-Benzooxazol-2-yl-2,6-dibromo-phenylamin e
• 638158-79-9
• DTXSID40403652
• AKOS000108916

• Inchi： 1S/C13H8Br2N2O/c14-8-5-7(6-9(15)12(8)16)13-17-10-3-1-2-4-11(10)18-13/h1-6H,16H2
• InChI Key： VNUPQXWYSQMKAO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1=NC2C=CC=CC=2O1)Br)N

Computed Properties

• Exact Mass: 365.90000
• Monoisotopic Mass: 365.90034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 5.18320